Cas no 474943-68-5 (azanium,[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate)

• Product Name: azanium,[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate
• CAS No: 474943-68-5
• MF: C₂₀H₄₃N₂O₆P
• MW: 438.538987398148
• CID: 3161936
• PubChem ID: 46891727
• Update Time: 2025-06-09

azanium,[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• azanium,[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate
• N-acetoyl-ceramide-1-phosphate (ammonium salt)
• azanium;[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate
• DTXSID50677044
• C2 Ceramide-1-Phosphate (d18:1/2:0), N-acetoyl-ceramide-1-phosphate (ammonium salt), powder
• Ammonium (2S,3R,4E)-2-acetamido-3-hydroxyoctadec-4-en-1-yl hydrogen phosphate
• 474943-68-5

• MDL： MFCD22495330
• Inchi： 1S/C20H40NO6P.H3N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(23)19(21-18(2)22)17-27-28(24,25)26;/h15-16,19-20,23H,3-14,17H2,1-2H3,(H,21,22)(H2,24,25,26);1H3/b16-15+;/t19-,20+;/m0./s1
• InChI Key： RLNAXSSXIQXSCV-AQCNXKLSSA-N
• SMILES： P(=O)([O-])(O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(C)=O.[NH4+]

Computed Properties

• Exact Mass: 438.28587409g/mol
• Monoisotopic Mass: 438.28587409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

azanium,[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on azanium,[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate

Introduction to Azanium, [(E,2S,3R)-2-Acetamido-3-Hydroxyoctadec-4-Enyl] Hydrogen Phosphate (CAS No. 474943-68-5)

Azanium, [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate (CAS No. 474943-68-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The chemical structure of azanium, [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate consists of a long-chain fatty acid derivative with an acetamido and hydroxy functional group attached to the carbon backbone. The presence of these functional groups imparts specific chemical properties that are crucial for its biological interactions and potential therapeutic applications.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that azanium, [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate exhibits anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as the MAPK and PI3K/AKT pathways.

In addition to its anti-cancer properties, azanium, [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate has been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of California in 2020 demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The structural uniqueness of azanium, [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate also makes it a promising candidate for drug delivery systems. Its hydrophobic and hydrophilic properties allow it to be incorporated into various formulations such as liposomes and nanoparticles. These formulations can enhance the bioavailability and targeted delivery of the compound to specific tissues or cells, thereby improving its therapeutic efficacy while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of azanium, [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for further clinical investigations and potential commercialization of this compound as a novel therapeutic agent.

In conclusion, azanium, [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] hydrogen phosphate (CAS No. 474943-68-5) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of innovative treatments for various diseases.